5-CARBOXY-2-NITROBENZYL CYANIDE
5-CARBOXY-2-NITROBENZYL CYANIDE
Brand Name:
Vulcanchem
CAS No.:
104825-21-0
VCID:
VC0010590
InChI:
InChI=1S/C9H6N2O4/c10-4-3-6-5-7(9(12)13)1-2-8(6)11(14)15/h1-2,5H,3H2,(H,12,13)
SMILES:
C1=CC(=C(C=C1C(=O)O)CC#N)[N+](=O)[O-]
Molecular Formula:
C9H6N2O4
Molecular Weight:
206.15 g/mol
5-CARBOXY-2-NITROBENZYL CYANIDE
CAS No.: 104825-21-0
Main Products
VCID: VC0010590
Molecular Formula: C9H6N2O4
Molecular Weight: 206.15 g/mol
| CAS No. | 104825-21-0 |
|---|---|
| Product Name | 5-CARBOXY-2-NITROBENZYL CYANIDE |
| Molecular Formula | C9H6N2O4 |
| Molecular Weight | 206.15 g/mol |
| IUPAC Name | 3-(cyanomethyl)-4-nitrobenzoic acid |
| Standard InChI | InChI=1S/C9H6N2O4/c10-4-3-6-5-7(9(12)13)1-2-8(6)11(14)15/h1-2,5H,3H2,(H,12,13) |
| Standard InChIKey | WSWMKJWDGKJFAO-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=O)O)CC#N)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=C(C=C1C(=O)O)CC#N)[N+](=O)[O-] |
| PubChem Compound | 13570187 |
| Last Modified | Nov 11 2021 |
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